tetrahydro-4-(4-iodophenyl)-2H-pyran-4-ol

• CAS RN: 174300-22-2
• Molecular Formula: C11H13IO2
• Molecular Weight: 304.12 g/mol
• IUPAC Name: 4-(4-iodophenyl)oxan-4-ol
• InChI: InChI=1S/C11H13IO2/c12-10-3-1-9(2-4-10)11(13)5-7-14-8-6-11/h1-4,13H,5-8H2
• InChI Key: AEKYIFCENVDWIT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=C(C=C2)I)O

Description

Tetrahydro-4-(4-iodophenyl)-2H-pyran-4-ol is a useful research compound. Its molecular formula is C11H13IO2 and its molecular weight is 304.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, a solution of n-butyllithium (2.59M, in hexane) (8.76 ml) was added dropwise to a solution of 1,4-diiodobenzene (7.49 g) in anhydrous THF (50 ml) at −78° C., and the resulting mixture was stirred at −78° C. for 30 minutes. Tetrahydro-4H-pyran-4-one (2.09 ml) was added dropwise thereto and the resulting mixture was stirred at −78° C. for 1.5 hours. After stirring the mixture for another 3 hours at room temperature, water was added, and the resulting mixture was extracted with ethyl acetate. Organic layer was washed once with water and once with saturated brine, and dried over anhydrous sodium sulfate. After removing anhydrous sodium sulfate by filtration, the filtrate was concentrated. The residue was recrystallized from cyclohexane/ethyl acetate mixed solvent to obtain tetrahydro-4-(4-iodophenyl)-2H-pyran-4-ol (4.12 g).